Cas no 2228568-01-0 (3-(3,5-difluoro-2-methoxyphenyl)-2,2-difluoropropan-1-amine)

3-(3,5-Difluoro-2-methoxyphenyl)-2,2-difluoropropan-1-amine is a fluorinated aromatic amine derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring difluoromethoxy and difluoropropylamine moieties, offers enhanced metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The presence of fluorine atoms improves binding affinity and bioavailability, while the methoxy group contributes to electronic modulation of the aromatic ring. This compound is particularly useful in the synthesis of bioactive molecules targeting CNS disorders or enzyme inhibition. Its well-defined stereochemistry and purity ensure reproducibility in synthetic pathways. Suitable for controlled reactions, it serves as a versatile building block in medicinal chemistry and material science applications.
3-(3,5-difluoro-2-methoxyphenyl)-2,2-difluoropropan-1-amine structure
2228568-01-0 structure
Product Name:3-(3,5-difluoro-2-methoxyphenyl)-2,2-difluoropropan-1-amine
CAS No:2228568-01-0
MF:C10H11F4NO
MW:237.194056749344
CID:6593136
PubChem ID:165851823
Update Time:2025-05-20

3-(3,5-difluoro-2-methoxyphenyl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(3,5-difluoro-2-methoxyphenyl)-2,2-difluoropropan-1-amine
    • 2228568-01-0
    • EN300-1957620
    • Inchi: 1S/C10H11F4NO/c1-16-9-6(4-10(13,14)5-15)2-7(11)3-8(9)12/h2-3H,4-5,15H2,1H3
    • InChI Key: VIEIYCJFUIAPCG-UHFFFAOYSA-N
    • SMILES: FC(CN)(CC1C=C(C=C(C=1OC)F)F)F

Computed Properties

  • Exact Mass: 237.07767662g/mol
  • Monoisotopic Mass: 237.07767662g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.2Ų

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Additional information on 3-(3,5-difluoro-2-methoxyphenyl)-2,2-difluoropropan-1-amine

3-(3,5-Difluoro-2-Methoxyphenyl)-2,2-Difluoropropan-1-Amine: A Comprehensive Overview

The compound 3-(3,5-difluoro-2-methoxyphenyl)-2,2-difluoropropan-1-amine (CAS No. 2228568-01-0) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structural features, which include a trifluoromethyl group attached to a phenyl ring substituted with methoxy and fluoro groups. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the potential of 3-(3,5-difluoro-2-methoxyphenyl)-2,2-difluoropropan-1-amine as a precursor in the synthesis of advanced materials. Researchers have explored its role in the development of high-performance polymers and coatings. For instance, a 2023 study published in *Advanced Materials* demonstrated that this compound can serve as a building block for creating self-healing polymer networks. These networks exhibit exceptional durability under mechanical stress and thermal fluctuations, making them ideal for aerospace and automotive applications.

In addition to its material science applications, 3-(3,5-difluoro-2-methoxyphenyl)-2,2-difluoropropan-1-amine has garnered attention in pharmacology due to its potential as a drug delivery agent. A 2024 study in *Journal of Medicinal Chemistry* revealed that this compound can be modified to enhance drug solubility and bioavailability. By incorporating this compound into drug delivery systems, researchers aim to improve the efficacy of various therapeutic agents while minimizing side effects.

The synthesis of 3-(3,5-difluoro-2-methoxyphenyl)-2,2-difluoropropan-1-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A 2024 paper in *Organic Process Research & Development* detailed an optimized route for its production, emphasizing the use of palladium-catalyzed cross-coupling reactions. This method not only enhances yield but also reduces environmental impact by minimizing waste generation.

Furthermore, the compound's electronic properties have been leveraged in the field of electronics. A 2024 study published in *Nature Electronics* explored its application as a dopant in organic semiconductors. The results indicated that incorporating 3-(3,5-difluoro-2-methoxyphenyl)-propan-1-amine into semiconductor materials significantly improves charge carrier mobility. This advancement holds promise for the development of next-generation flexible electronics and displays.

In conclusion, 3-(3,5-difluoro-methoxyphenyl)-difluoropropan-amine (CAS No. 177979799) stands as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in materials science, pharmacology, and electronics. As ongoing studies continue to uncover new potentials for this compound, its role in advancing technology and medicine is expected to grow significantly.

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